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Compound of Interest

Compound Name: Butyl methyl propanedioate

Cat. No.: B15439663

For Researchers, Scientists, and Drug Development Professionals

Tert-butyl methyl malonate is a valuable reagent in organic synthesis, frequently employed in
the creation of complex molecular architectures essential for pharmaceutical development and
other chemical industries. As with any chemical substance, a thorough understanding of its
hazard profile and safety protocols is paramount for ensuring the well-being of laboratory
personnel and the integrity of research. This technical guide provides a comprehensive
overview of the safety data for tert-butyl methyl malonate, consolidating available information to
facilitate safe handling and use.

Physicochemical and Hazard Identification

A clear understanding of the physical and chemical properties of a substance is the foundation
of a robust safety assessment. Tert-butyl methyl malonate is a combustible liquid with a distinct
set of characteristics that inform its handling and storage requirements.
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Property Value Citation
Molecular Formula C8H1404 [1112][3]
Molecular Weight 174.2 g/mol [1][3]
CAS Number 42726-73-8 [1]
Appearance Colorless liquid [2]

Approximately 1.030 g/mL at

Density . [1]
Boiling Point 80°C at 11 mmHg

Flash Point 79°C / 174.2°F (closed cup) [1]
Refractive Index n20/D 1.415

Soluble in anhydrous alcohol
and organic solvents like

Solubility ethers. Information on water [2]
solubility is not readily

available.

Stable under normal
Stability conditions. Material may [1]

darken in color during storage.

GHS Hazard Classification and Precautionary
Statements

Tert-butyl methyl malonate is classified as a hazardous chemical under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its combustibility and its irritant properties.
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Hazard Class Category Hazard Statement Citation
o H227: Combustible
Flammable Liquids 4 o [1]
liquid
Skin H315: Causes skin
. L 2 o [31[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
L 2A o [3][4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [3]
respiratory irritation
Exposure)

The following diagram illustrates the logical relationship between the hazards associated with

tert-butyl methyl malonate.
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Hazard Profile of Tert-butyl Methyl Malonate

Toxicological Data: A Noteworthy Gap

A critical aspect of this technical guide is to highlight the current limitations in the available
toxicological data for tert-butyl methyl malonate. Safety Data Sheets explicitly state that no
acute toxicity information is available for this product and that the toxicological properties have
not been fully investigated.[1] This signifies a lack of comprehensive experimental studies on
parameters such as:

o Acute oral, dermal, and inhalation toxicity (LD50/LC50)
e Chronic toxicity

o Carcinogenicity

o Mutagenicity

o Teratogenicity

e Reproductive toxicity

This absence of data underscores the importance of handling tert-butyl methyl malonate with a
high degree of caution, assuming a higher level of risk until more definitive toxicological studies
are conducted and published.

Safe Handling and Experimental Protocols

Given the known hazards and the gaps in toxicological data, a conservative approach to
handling is essential. The following workflow outlines the key steps for the safe use of tert-butyl
methyl malonate in a laboratory setting.
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Safe Handling Workflow for Tert-butyl Methyl Malonate
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Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are non-negotiable when handling tert-butyl methyl

malonate.

Protection Type Recommended PPE Citation
Safety glasses with side-

Eye/Face shields or goggles. Face shield  [1][4]
where splashing is possible.
Chemical-resistant gloves
(e.g., nitrile rubber), lab coat,

Skin and other protective clothing [1114]

as needed to prevent skin

contact.

Use in a well-ventilated area. If
_ vapors or mists are generated,
Respiratory _ [1]
a NIOSH-approved respirator

may be necessary.

Engineering Controls

» Ventilation: Always handle tert-butyl methyl malonate in a chemical fume hood to minimize
inhalation exposure.[1]

o Fire Safety: Keep away from open flames, hot surfaces, and other sources of ignition.[1] Use
of explosion-proof electrical equipment is recommended.[4]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol Citation

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [1]
oxygen. Seek medical

attention.

Immediately wash off with
soap and plenty of water while
_ removing all contaminated
Skin Contact ) [1114]
clothing and shoes. Seek
medical attention if irritation

persists.

Rinse immediately with plenty
of water, also under the

Eye Contact ] ] [1114]
eyelids, for at least 15 minutes.

Seek medical attention.

Do NOT induce vomiting.

Clean mouth with water and
Ingestion drink plenty of water [1]

afterwards. Seek medical

attention.

Spillage and Disposal

» Spill Response: In case of a spill, remove all sources of ignition.[1] Absorb the spill with an
inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.
[1] Ensure adequate ventilation.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. Do not allow the product to enter drains.

Conclusion

Tert-butyl methyl malonate is a valuable synthetic tool, but its use demands a comprehensive
understanding of its associated hazards. While it is classified as a combustible liquid and an
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irritant to the skin, eyes, and respiratory tract, the most significant safety consideration is the
lack of detailed toxicological data. This necessitates a cautious and proactive approach to
safety, emphasizing the consistent use of appropriate personal protective equipment, robust
engineering controls, and strict adherence to safe handling protocols. By integrating the
information in this guide into their laboratory safety practices, researchers can mitigate risks
and ensure a safe environment for scientific discovery and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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